Cas no 20121-75-9 (benzyl cyclopropanecarboxylate)

• Product Name: benzyl cyclopropanecarboxylate
• CAS No: 20121-75-9
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 909057
• PubChem ID: 98917
• Update Time: 2025-07-21

benzyl cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl cyclopropanecarboxylate
• AC1L40IL
• AC1Q6617
• AR-1H9512
• Cyclopropancarbonsaeurebenzylester
• cyclopropanecarboxylic acid benzyl ester
• Cyclopropanecarboxylic acid, phenylmethyl ester
• NSC179442
• SureCN280126
• UNII-PQ6WO2ZMH9
• 20121-75-9
• MFCD29913349
• PQ6WO2ZMH9
• DTXSID00173945
• LEIUFQFSNLHXSJ-UHFFFAOYSA-N
• SCHEMBL280126
• NSC 179442
• Cyclopropanecarboxylic acid, benzyl ester
• D84412
• NSC-179442
• Benzyl cyclopropanecarboxylate #

• Inchi： 1S/C11H12O2/c12-11(10-6-7-10)13-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key： LEIUFQFSNLHXSJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C1CC1)=O

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 2.13980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl cyclopropanecarboxylate

Benzyl Cyclopropanecarboxylate (CAS No. 20121-75-9): An Overview of Its Synthesis, Applications, and Recent Research Developments

Benzyl cyclopropanecarboxylate (CAS No. 20121-75-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique cyclopropane ring and benzyl ester functionality, which endow it with a range of interesting chemical properties and potential applications.

The synthesis of benzyl cyclopropanecarboxylate typically involves the reaction of cyclopropanecarboxylic acid with benzyl alcohol in the presence of a suitable catalyst. One common method is the Fischer esterification, which is a well-established procedure for the preparation of esters from carboxylic acids and alcohols. Recent advancements in catalysis have led to more efficient and environmentally friendly methods for this transformation, such as the use of solid acid catalysts and microwave-assisted synthesis.

In the realm of pharmaceuticals, benzyl cyclopropanecarboxylate has shown promise as an intermediate in the synthesis of various bioactive compounds. Its cyclopropane ring can serve as a structural scaffold for the development of novel drugs with improved pharmacological properties. For instance, cyclopropane-containing molecules have been explored for their potential as anti-inflammatory agents, antiviral drugs, and anticancer therapeutics. The unique conformational rigidity of the cyclopropane ring can influence the binding affinity and selectivity of these compounds to their target receptors.

Recent research has also highlighted the potential of benzyl cyclopropanecarboxylate in materials science. The compound can be used as a building block for the synthesis of functional polymers with tailored properties. For example, polymers derived from benzyl cyclopropanecarboxylate have been investigated for their use in drug delivery systems, where the controlled release of therapeutic agents can be achieved through the degradation of the polymer matrix. Additionally, these polymers have shown promise in applications such as coatings, adhesives, and electronic materials due to their tunable mechanical and thermal properties.

The environmental impact of chemical processes is a growing concern in modern chemistry. Therefore, efforts to develop greener synthetic routes for benzyl cyclopropanecarboxylate have been intensively studied. One notable approach is the use of biocatalysts, such as lipases and other enzymes, which can catalyze esterification reactions under mild conditions with high selectivity and yield. These biocatalytic methods not only reduce the environmental footprint but also offer economic advantages by minimizing waste generation and energy consumption.

In addition to its synthetic applications, benzyl cyclopropanecarboxylate has been studied for its potential in analytical chemistry. The compound's distinct spectral properties make it a useful standard or reference material in various analytical techniques, including gas chromatography (GC), liquid chromatography (LC), and mass spectrometry (MS). These techniques are crucial for quality control in pharmaceutical manufacturing and environmental monitoring.

The safety profile of benzyl cyclopropanecarboxylate is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is essential to adhere to standard safety guidelines to prevent exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe usage.

In conclusion, benzyl cyclopropanecarboxylate (CAS No. 20121-75-9) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, materials science, and analytical chemistry. Ongoing research continues to uncover new possibilities for its use, driven by its unique chemical structure and versatile reactivity. As the field advances, it is likely that this compound will play an increasingly important role in various scientific and industrial domains.